(2R,6S)-2,6-dimethylmorpholine-3-carboxylic acid hydrochloride
Overview
Description
(2R,6S)-2,6-Dimethylmorpholine-3-carboxylic Acid Hydrochloride is a chemical compound with the molecular formula C6H14ClNO. It is a derivative of morpholine, a heterocyclic amine, and is known for its applications in various scientific research fields, including chemistry, biology, medicine, and industry.
Chemical Reactions Analysis
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) and hydrochloric acid (HCl).
Major Products Formed: The reactions can yield various products, including oxidized derivatives, reduced forms, and substituted analogs, depending on the specific reagents and conditions used.
Scientific Research Applications
(2R,6S)-2,6-Dimethylmorpholine-3-carboxylic Acid Hydrochloride has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of other chemical compounds.
Biology: The compound can be employed in biological studies to investigate its effects on various biological systems.
Industry: The compound is utilized in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism by which (2R,6S)-2,6-Dimethylmorpholine-3-carboxylic Acid Hydrochloride exerts its effects involves its interaction with molecular targets and pathways. The specific mechanism may vary depending on the application, but it generally involves binding to receptors or enzymes, leading to biological or chemical changes.
Comparison with Similar Compounds
(2S,6R)-2,6-Dimethylmorpholine
(2R,6R)-2,6-Dimethylmorpholine
Morpholine
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Properties
CAS No. |
2629189-08-6 |
|---|---|
Molecular Formula |
C7H14ClNO3 |
Molecular Weight |
195.6 |
Purity |
95 |
Origin of Product |
United States |
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